Cas no 1540098-83-6 (Ethanone, 2-amino-1-(3-isothiazolyl)-)

• Product Name: Ethanone, 2-amino-1-(3-isothiazolyl)-
• CAS No: 1540098-83-6
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 5291494
• Update Time: 2025-06-08

Ethanone, 2-amino-1-(3-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(3-isothiazolyl)-

• Inchi： 1S/C5H6N2OS/c6-3-5(8)4-1-2-9-7-4/h1-2H,3,6H2
• InChI Key： ZJIOCGOUGQQZPA-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CSN=1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-amino-1-(3-isothiazolyl)-

Ethanone, 2-amino-1-(3-isothiazolyl)- and CAS No. 1540098-83-6: A Comprehensive Overview in Modern Chemical Biology

Ethanone, 2-amino-1-(3-isothiazolyl)-, identified by the chemical compound code CAS No. 1540098-83-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular interactions. The integration of isothiazole and aminoethyl groups within its molecular framework imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The structural composition of Ethanone, 2-amino-1-(3-isothiazolyl)- encompasses a central two-carbon ketone moiety (ethanone) linked to an amino group at the second carbon and an isothiazole ring at the first carbon. This configuration not only enhances its solubility in both polar and non-polar solvents but also facilitates its participation in various biochemical pathways. The presence of the isothiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, introduces a rich array of electronic properties that are conducive to hydrogen bonding, π-stacking interactions, and metal coordination.

Recent advancements in chemical biology have highlighted the role of such heterocyclic compounds in modulating biological targets. Specifically, Ethanone, 2-amino-1-(3-isothiazolyl)- has been explored for its potential to interact with enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer pathways. The aminoethyl substituent at the ketone group provides a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In the context of drug discovery, the compound’s ability to engage with biological macromolecules has been leveraged to develop inhibitors and modulators. For instance, studies have demonstrated its efficacy in inhibiting certain proteases that are overexpressed in pathological conditions. The isothiazole moiety, known for its bioactivity in various natural products and synthetic molecules, contributes to the compound’s ability to disrupt or regulate enzymatic activities crucial for disease progression.

The synthesis of Ethanone, 2-amino-1-(3-isothiazolyl)- involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. These synthetic strategies not only underscore the compound’s feasibility for large-scale production but also open avenues for exploring structural analogs with tailored properties.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry as a lead molecule for drug development. Researchers have utilized computational methods to predict binding affinities and interaction patterns of Ethanone, 2-amino-1-(3-isothiazolyl)- with target proteins. These virtual screening approaches have identified promising scaffolds for further optimization, leading to several high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic entities.

The pharmacokinetic profile of Ethanone, 2-amino-1-(3-isothiazolyl)- is another critical area of investigation. Studies have evaluated its metabolic stability, distribution across biological compartments, and excretion pathways. These assessments are essential for determining optimal dosing regimens and minimizing potential side effects. The compound’s favorable pharmacokinetic properties make it an attractive candidate for further clinical development.

Moreover, the versatility of Ethanone, 2-amino-1-(3-isothiazolyl)- extends beyond pharmaceutical applications. In materials science, its unique structural features have been explored for developing functional materials with applications in catalysis, sensors, and polymer chemistry. The ability to incorporate this compound into diverse molecular systems underscores its broad utility across multiple scientific disciplines.

The growing body of research on CAS No. 1540098-83-6 underscores its significance as a building block in chemical biology. Ongoing studies continue to uncover new aspects of its reactivity and biological activity, reinforcing its position as a cornerstone in medicinal chemistry research. As our understanding of molecular interactions deepens, compounds like this are poised to play pivotal roles in addressing complex biological challenges.